4-(4-chlorophenyl)-1H-1,2,3-triazole
Overview
Description
4-(4-Chlorophenyl)-1H-1,2,3-triazole (4-CPT) is a heterocyclic compound belonging to the triazole family of compounds. It has been studied for its potential applications in a variety of fields, including medicinal chemistry, pharmaceuticals, and synthetic chemistry. 4-CPT is a versatile compound and has been used in a variety of synthetic reactions, including the synthesis of other heterocyclic compounds. In addition, 4-CPT has been studied for its potential applications in medicinal chemistry, where it has shown promise as a drug candidate for a variety of diseases and conditions.
Scientific Research Applications
4-(4-chlorophenyl)-1H-1,2,3-triazole has been studied for its potential applications in medicinal chemistry, where it has shown promise as a drug candidate for a variety of diseases and conditions. In particular, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been studied for its potential to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been studied for its potential to act as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. Furthermore, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been studied for its potential to act as an antifungal agent, due to its ability to inhibit the growth of fungal cells.
Mechanism of Action
The mechanism of action of 4-(4-chlorophenyl)-1H-1,2,3-triazole is not fully understood. However, it is thought to act by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-(4-chlorophenyl)-1H-1,2,3-triazole may act as an anti-cancer agent by inhibiting the growth of cancer cells. Finally, 4-(4-chlorophenyl)-1H-1,2,3-triazole may act as an antifungal agent by inhibiting the growth of fungal cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-chlorophenyl)-1H-1,2,3-triazole have not been fully elucidated. However, it is known to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been shown to inhibit the growth of cancer cells and fungal cells. Finally, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been shown to have antioxidant activity, which may be beneficial in preventing the formation of free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-chlorophenyl)-1H-1,2,3-triazole in laboratory experiments include its low cost and ease of synthesis. In addition, 4-(4-chlorophenyl)-1H-1,2,3-triazole has been shown to have a variety of potential applications in medicinal chemistry, including its potential to inhibit the enzyme cyclooxygenase-2 (COX-2) and its potential to act as an anti-cancer and antifungal agent. However, there are some limitations to using 4-(4-chlorophenyl)-1H-1,2,3-triazole in laboratory experiments, including its low solubility in water and its potential for toxicity at high concentrations.
Future Directions
There are a number of potential future directions for the study of 4-(4-chlorophenyl)-1H-1,2,3-triazole. These include further research into its mechanism of action, its potential applications in medicinal chemistry, and its potential to act as an anti-cancer and antifungal agent. In addition, further research into the biochemical and physiological effects of 4-(4-chlorophenyl)-1H-1,2,3-triazole may reveal new potential therapeutic uses. Finally, further research into the toxicological effects of 4-(4-chlorophenyl)-1H-1,2,3-triazole may be necessary in order to ensure its safe use in laboratory experiments.
Synthesis Methods
The synthesis of 4-(4-chlorophenyl)-1H-1,2,3-triazole is typically accomplished through a two-step process. The first step involves the reaction of 4-chlorobenzonitrile with hydrazine hydrate in the presence of a base, such as sodium hydroxide. This reaction yields 4-(4-chlorophenyl)-1H-1,2,3-triazole. The second step involves the reaction of 4-(4-chlorophenyl)-1H-1,2,3-triazole with an acid, such as hydrochloric acid, to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-chlorophenyl)-1H-1,2,3-triazole involves the reaction of 4-chlorophenylhydrazine with propargyl bromide followed by cyclization with sodium azide.", "Starting Materials": [ "4-chlorophenylhydrazine", "propargyl bromide", "sodium azide" ], "Reaction": [ "4-chlorophenylhydrazine is reacted with propargyl bromide in the presence of a base such as potassium carbonate to form 4-(4-chlorophenyl)-1-propargylhydrazine.", "The resulting product is then treated with sodium azide in a solvent such as dimethylformamide (DMF) to undergo cyclization and form 4-(4-chlorophenyl)-1H-1,2,3-triazole.", "The final product can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
5604-31-9 |
Product Name |
4-(4-chlorophenyl)-1H-1,2,3-triazole |
Molecular Formula |
C8H6ClN3 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
